Cas no 477872-10-9 (4-Chloro-N'-(4-methyl-1,2,3-thiadiazol-5-yl)carbonylbenzenesulfonohydrazide)

• Product Name: 4-Chloro-N'-(4-methyl-1,2,3-thiadiazol-5-yl)carbonylbenzenesulfonohydrazide
• CAS No: 477872-10-9
• CID: 4652867
• Update Time: 2025-05-21

4-Chloro-N'-(4-methyl-1,2,3-thiadiazol-5-yl)carbonylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N'-(4-methyl-1,2,3-thiadiazol-5-yl)carbonylbenzenesulfonohydrazide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Chloro-N'-(4-methyl-1,2,3-thiadiazol-5-yl)carbonylbenzenesulfonohydrazide

Comprehensive Overview of 4-Chloro-N'-(4-methyl-1,2,3-thiadiazol-5-yl)carbonylbenzenesulfonohydrazide (CAS No. 477872-10-9)

4-Chloro-N'-(4-methyl-1,2,3-thiadiazol-5-yl)carbonylbenzenesulfonohydrazide (CAS No. 477872-10-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique thiadiazole and sulfonohydrazide moieties, exhibits potential applications in the development of novel pharmaceuticals and crop protection agents. Its molecular structure, which includes a 4-chlorophenyl group and a 4-methyl-1,2,3-thiadiazol-5-yl moiety, contributes to its distinct chemical properties and reactivity.

In recent years, the demand for heterocyclic compounds like 4-Chloro-N'-(4-methyl-1,2,3-thiadiazol-5-yl)carbonylbenzenesulfonohydrazide has surged due to their versatility in drug discovery and agricultural science. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to the development of new antimicrobial agents or enzyme inhibitors. The compound's ability to interact with biological targets makes it a promising candidate for further investigation in structure-activity relationship (SAR) studies.

The synthesis of CAS No. 477872-10-9 involves multi-step organic reactions, including the condensation of 4-chlorobenzenesulfonyl hydrazide with 4-methyl-1,2,3-thiadiazole-5-carbonyl chloride. This process highlights the importance of sulfonohydrazide derivatives in modern synthetic chemistry. The compound's purity and stability are critical factors for its application in high-throughput screening and other advanced research methodologies.

From an industrial perspective, 4-Chloro-N'-(4-methyl-1,2,3-thiadiazol-5-yl)carbonylbenzenesulfonohydrazide is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations become stricter, researchers are exploring eco-friendly methods to produce such compounds with minimal waste and energy consumption. This aligns with the growing trend of green solvents and catalytic processes in chemical manufacturing.

Another area of interest is the compound's potential role in crop protection. Given the global challenges of pest resistance and food security, agrochemical companies are actively seeking new molecules with unique modes of action. The thiadiazole ring in CAS No. 477872-10-9 is known to exhibit herbicidal and fungicidal properties, making it a valuable template for designing next-generation agrochemicals.

In the pharmaceutical sector, 4-Chloro-N'-(4-methyl-1,2,3-thiadiazol-5-yl)carbonylbenzenesulfonohydrazide is being studied for its potential to modulate enzyme activity and protein-protein interactions. Its structural features make it a candidate for targeting kinases and proteases, which are critical in various disease pathways. This has led to increased interest from biotech startups and academic labs focusing on drug repurposing and precision medicine.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS No. 477872-10-9 and ensuring its quality for research purposes. The compound's spectral data and chromatographic behavior are well-documented, facilitating its use in standardized assays and comparative studies.

As the scientific community continues to explore the applications of 4-Chloro-N'-(4-methyl-1,2,3-thiadiazol-5-yl)carbonylbenzenesulfonohydrazide, its relevance in combinatorial chemistry and high-throughput screening cannot be overstated. The compound's modular structure allows for facile derivatization, enabling the rapid generation of diverse chemical libraries for biological evaluation.

In conclusion, CAS No. 477872-10-9 represents a fascinating example of how heterocyclic chemistry can drive innovation across multiple disciplines. Its potential in drug discovery, agrochemical development, and material science underscores the importance of continued research into its properties and applications. As synthetic methodologies advance and computational tools improve, the full scope of this compound's utility is likely to be further unlocked.